Cas no 1185306-53-9 (4-Bromo-1-(methyl-d3)-pyridin-2-one)

4-Bromo-1-(methyl-d3)-pyridin-2-one structure
1185306-53-9 structure
Product Name:4-Bromo-1-(methyl-d3)-pyridin-2-one
CAS No:1185306-53-9
MF:C6H6BrNO
MW:191.040425777435
CID:6810677
PubChem ID:45788765
Update Time:2025-03-28

4-Bromo-1-(methyl-d3)-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • AT21028
    • CS-18903
    • 1185306-53-9
    • 4-BROMO-1-(METHYL-D3)PYRIDIN-2(1H)-ONE
    • 4-Bromo-1-(methyl-d3)-pyridin-2-one
    • AKOS015943471
    • Inchi: 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3/i1D3
    • InChI Key: YFOQSLIPUHGGQE-FIBGUPNXSA-N
    • SMILES: BrC1C=CN(C([2H])([2H])[2H])C(C=1)=O

Computed Properties

  • Exact Mass: 189.98211Da
  • Monoisotopic Mass: 189.98211Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.3Ų
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